Cas no 2137625-57-9 (2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-)

• Product Name: 2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-
• CAS No: 2137625-57-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5259138
• Update Time: 2025-07-09

2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-

• Inchi： 1S/C14H18N2O/c1-10(2)14(17)16-8-4-6-12-11(9-15)5-3-7-13(12)16/h3,5,7H,1,4,6,8-9,15H2,2H3
• InChI Key： UIFXCLPGAOACAY-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C(CN)=CC=C2)CCC1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-

Compound CAS No. 2137625-57-9: 2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl-

The compound with CAS No. 2137625-57-9, also known as 2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and potential for use in drug development and advanced materials.

Chemical Structure and Properties

The molecular structure of CAS No. 2137625-57-9 is characterized by a quinoline derivative with an aminoalkyl substituent and a ketone group. The presence of the quinoline ring introduces aromatic stability, while the aminoalkyl group enhances its reactivity and solubility properties. The ketone group at position 1 of the molecule plays a crucial role in its ability to participate in various chemical reactions, such as nucleophilic additions and condensations.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that typically includes the formation of the quinoline ring followed by functionalization with the aminoalkyl and ketone groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of applications, CAS No. 2137625-57-9 has shown promise in the development of novel pharmaceutical agents. Its structure allows for interactions with various biological targets, making it a valuable intermediate in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

Recent Research Findings

Recent studies have highlighted the potential of CAS No. 2137625-57-9 as a building block for creating bioactive molecules with enhanced pharmacokinetic profiles. Researchers have demonstrated that the compound can be modified to improve its bioavailability and reduce toxicity, making it a strong candidate for preclinical testing.

Additionally, investigations into its electronic properties have revealed its potential use in organic electronics. The quinoline moiety contributes to its conjugation length, which is advantageous for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Safety and Handling

While CAS No. 2137625-57-9 is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and working in well ventilated areas to minimize exposure risks.

Conclusion

The compound CAS No. 2137625-57-9, or 2-Propen-1-one, 1-[5-(aminomethyl)-3,4-dihydro-1(2H)-quinolinyl]-2-methyl, represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key research focus for scientists worldwide.